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Compound of Interest

Compound Name: Sodium Methyl 2-Sulfolaurate

Cat. No.: B1630109 Get Quote

Application Notes: Sodium Methyl 2-Sulfolaurate in
Nanoparticle Technology
Introduction

Sodium Methyl 2-Sulfolaurate is a mild, anionic surfactant derived from plant-based sources

like coconut oil.[1][2][3] Structurally, it is the sodium salt of the methyl ester of alpha-sulfo lauric

acid.[4][5] This composition, featuring a hydrophobic fatty acid tail and a hydrophilic sulfonate

head group, imparts excellent surface-active properties, including the ability to reduce surface

tension and form micelles in aqueous solutions.[4][6] While widely utilized in personal care and

cleaning products for its cleansing and foaming capabilities[2][7], its function as an effective

emulsifier and stabilizer is increasingly being leveraged in the field of nanotechnology.[2][5] Its

properties make it a compelling candidate for the synthesis and stabilization of polymeric

nanoparticles, particularly through emulsion polymerization.[5]

Mechanism of Action in Nanoparticle Synthesis

In nanoparticle synthesis, particularly in oil-in-water emulsion systems, surfactants play a

critical role in stabilizing dispersed droplets and preventing their coalescence.[8][9] Sodium
Methyl 2-Sulfolaurate functions by positioning itself at the oil-water interface, with its

hydrophobic tail oriented towards the oil phase (e.g., a monomer like acrylate) and its

hydrophilic sulfonate head group facing the aqueous phase. This arrangement reduces

interfacial tension, allowing for the formation of stable, small-scale monomer droplets.
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During emulsion polymerization, these surfactant-stabilized micelles and monomer droplets act

as loci for the initiation of polymerization.[10][11] As the polymer chains grow, the surfactant

continues to adsorb to the surface of the nascent nanoparticles, providing colloidal stability

through electrostatic repulsion and preventing aggregation.[8] The choice and concentration of

the surfactant are critical factors that influence the final particle size and polydispersity of the

nanoparticles.[10]

Physicochemical & Performance Data

The following tables summarize the key physicochemical properties of Sodium Methyl 2-
Sulfolaurate (also referred to as C12-MES) and its performance data as an emulsifier in the

synthesis of acrylate nanoparticles.

Table 1: Physicochemical Properties of Sodium Methyl 2-Sulfolaurate (C12-MES)

Property Value Reference

Hydrophile-Lipophile Balance

(HLB)
14.7 [5]

Critical Micelle Concentration

(CMC)
13.20 mmol/L (at 28 °C) [5]

Krafft Point Below 0 °C [5]

Table 2: Performance in Acrylate Nanoparticle Synthesis via Emulsion Polymerization

Parameter Result Conditions Reference

Particle Diameter 100 nm - 200 nm
Emulsion

Polymerization
[5]

Polydispersity < 0.015
Emulsion

Polymerization
[5]

Emulsion Stability Good
Emulsion

Polymerization
[5]
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Visualized Workflows and Mechanisms
The following diagrams illustrate the experimental workflow for nanoparticle synthesis and the

stabilization mechanism provided by Sodium Methyl 2-Sulfolaurate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1630109?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation of Aqueous Phase
(DI Water + Sodium Methyl 2-Sulfolaurate)

Addition of Monomer
(e.g., Acrylate)

Emulsification
(High-Speed Stirring)

Heating to Reaction Temperature
(e.g., 90°C under N2)

Addition of Initiator
(e.g., Potassium Persulfate)

Polymerization Reaction
(Several Hours)

Cooling to Room Temperature

Purification
(e.g., Dialysis/Filtration)

Stable Nanoparticle Dispersion

Click to download full resolution via product page

Caption: Workflow for emulsion polymerization of nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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